N-{2-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-1,2-dihydro-1-acenaphthylenyl}-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]-1,2-dihydroacenaphthylen-1-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H19N5O2S2/c1-13-8-10-15(11-9-13)30(27,28)25-19-16-6-2-4-14-5-3-7-17(18(14)16)20(19)29-21-24-23-12-26(21)22/h2-12,19-20,25H,22H2,1H3
• InChI Key: MNFJMJDTRVJGID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2C(C3=CC=CC4=C3C2=CC=C4)SC5=NN=CN5N
• Molecular Formula: C21H19N5O2S2
• Molecular Weight: 437.5 g/mol

Description

N-{2-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-1,2-dihydro-1-acenaphthylenyl}-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H19N5O2S2 and its molecular weight is 437.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-{2-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-1,2-dihydro-1-acenaphthylenyl}-4-methylbenzenesulfonamide is 437.09801721 g/mol and the complexity rating of the compound is 709. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{2-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-1,2-dihydro-1-acenaphthylenyl}-4-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-1,2-dihydro-1-acenaphthylenyl}-4-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metahexamide and Diabetes Treatment

Metahexamide, a drug with a sulfonylurea component similar in functionality to the sulfonamide group in the requested compound, has been studied for its hypoglycemic effects in diabetic patients. Preliminary studies suggest it is more potent than tolbutamide and chlorpropamide, indicating the significance of sulfonylurea derivatives in diabetes management (Pollen et al., 1960).

Alpha 1-Blocker in Benign Prostatic Hypertrophy

Research on alpha 1-blockers, specifically YM617, demonstrates the therapeutic potential of certain sulfonamide derivatives in treating benign prostatic hypertrophy. The study underscores the utility of these compounds in alleviating symptoms related to prostate enlargement (Kawabe et al., 1990).

Carbonic Anhydrase Inhibitors in Ocular Hypertension

Aminozolamide, a carbonic anhydrase inhibitor, highlights the application of sulfonylamide derivatives in treating ocular conditions. Studies indicate its efficacy in lowering intraocular pressure, suggesting potential therapeutic strategies for glaucoma and ocular hypertension (Lewis et al., 1988).

Vasopressin Antagonists in Hyponatremia

OPC-31260, a non-peptide V2 arginine vasopressin (AVP) antagonist, showcases the application of specific sulfonamide structures in addressing electrolyte imbalance disorders like hyponatremia in SIADH patients. This research provides insight into the development of targeted therapies for complex conditions (Saito et al., 1997).